5-Cyclopropoxy-2-methoxynicotinaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C10H11NO3/c1-13-10-7(6-12)4-9(5-11-10)14-8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: NGCAJMOTLFDQSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)OC2CC2)C=O

Description

5-Cyclopropoxy-2-methoxynicotinaldehyde is a nicotinaldehyde derivative featuring a pyridine backbone substituted with a methoxy group at position 2 and a cyclopropoxy group at position 5, with an aldehyde functional group at position 2. Its molecular formula is C₁₀H₁₁NO₃, and its molecular weight is 209.20 g/mol. The cyclopropoxy substituent introduces unique steric and electronic properties due to the strained cyclopropane ring, which may influence reactivity, solubility, and biological activity. This compound is of interest in pharmaceutical and agrochemical research, particularly in the synthesis of heterocyclic scaffolds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-methoxynicotinaldehyde can be achieved through the following steps :

Starting Material: 5-Bromo-2-methoxynicotinaldehyde.

Reaction: The starting material is reacted with cyclopropylboronic acid in the presence of cesium fluoride and a palladium catalyst (PdCl2dppf) in 1,4-dioxane under nitrogen atmosphere at 100°C for 2 hours.

Workup: The reaction mixture is cooled to room temperature, and ethyl acetate is added. The mixture is then filtered over silica gel and purified via flash chromatography.

Industrial Production Methods: While specific industrial production methods for 5-Cyclopropoxy-2-methoxynicotinaldehyde are not widely documented, the general approach involves scaling up the laboratory synthesis process with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The aldehyde group in 5-Cyclopropoxy-2-methoxynicotinaldehyde can undergo oxidation to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The methoxy and cyclopropoxy groups can participate in substitution reactions under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Reagents such as halogens (e.g., bromine) and nucleophiles (e.g., amines) can be used for substitution reactions.

Major Products Formed:

Oxidation: 5-Cyclopropoxy-2-methoxynicotinic acid.

Reduction: 5-Cyclopropoxy-2-methoxynicotinalcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-2-methoxynicotinaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the development of pharmaceuticals and agrochemicals .

Biology and Medicine: The compound is investigated for its potential biological activities, including its role as a precursor in the synthesis of bioactive molecules. It may have applications in drug discovery and development .

Industry: In the chemical industry, 5-Cyclopropoxy-2-methoxynicotinaldehyde is used in research and development for the creation of new materials and compounds with specific properties .

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methoxynicotinaldehyde is not extensively documented. it is likely to interact with specific molecular targets and pathways based on its chemical structure. The aldehyde group may form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5-Cyclopropoxy-2-methoxynicotinaldehyde with structurally related aldehydes:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent (Position 5)	Substituent (Position 2)	Aldehyde Position	Product Number
5-Cyclopropoxy-2-methoxynicotinaldehyde	C₁₀H₁₁NO₃	209.20	Cyclopropoxy	Methoxy	Pyridine-3	Not available
5-Chloro-2-methoxynicotinaldehyde	C₇H₆ClNO₂	171.58	Chloro	Methoxy	Pyridine-3	ADE000180
2-Chloro-5-fluorobenzaldehyde	C₇H₄ClFO	158.56	Chloro (Position 2)	Fluoro (Position 5)	Benzaldehyde	CDS005116

Key Observations :

• Substituent Effects :
  • The cyclopropoxy group in the target compound increases molecular weight by ~37.6 g/mol compared to the chloro analog. Its steric bulk and electron-donating nature (via oxygen) contrast with the electron-withdrawing chloro and fluoro groups in analogs.
  • The methoxy group at position 2 is conserved across nicotinaldehyde derivatives, stabilizing the pyridine ring through resonance.

• Reactivity :
  • The strained cyclopropane ring may enhance susceptibility to ring-opening reactions under acidic or nucleophilic conditions, unlike the inert C-Cl bond in 5-Chloro-2-methoxynicotinaldehyde.
  • Fluorine in 2-Chloro-5-fluorobenzaldehyde increases electrophilicity at the aldehyde position due to its strong electron-withdrawing effect, whereas cyclopropoxy’s mixed electronic effects could moderate reactivity .